Cas no 1466672-07-0 (2-amino-3-cycloheptyl-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-cycloheptyl-3-hydroxypropanoic acid
• CAS No: 1466672-07-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6400552
• PubChem ID: 66205130
• Update Time: 2025-06-08

2-amino-3-cycloheptyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-cycloheptyl-3-hydroxypropanoic acid
• Cycloheptanepropanoic acid, α-amino-β-hydroxy-
• 1466672-07-0
• EN300-1838475
• AKOS015548494
• CS-0344433

• Inchi： 1S/C10H19NO3/c11-8(10(13)14)9(12)7-5-3-1-2-4-6-7/h7-9,12H,1-6,11H2,(H,13,14)
• InChI Key： BTDHIXMSQZXAKJ-UHFFFAOYSA-N
• SMILES： C1(C(O)C(N)C(O)=O)CCCCCC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±35.0 °C(Predicted)
• pka: 2.16±0.10(Predicted)

Additional information on 2-amino-3-cycloheptyl-3-hydroxypropanoic acid

Introduction to 2-amino-3-cycloheptyl-3-hydroxypropanoic acid (CAS No. 1466672-07-0)

2-amino-3-cycloheptyl-3-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1466672-07-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cycloheptyl side chain attached to a hydroxypropanoic acid backbone, exhibits unique structural and functional properties that make it a valuable candidate for various biochemical applications.

The structure of 2-amino-3-cycloheptyl-3-hydroxypropanoic acid consists of an amino group at the second carbon atom, a hydroxyl group at the third carbon, and a cycloheptyl substituent at the same position. This configuration imparts a high degree of steric hindrance and flexibility, which can influence its interactions with biological targets. The presence of both amino and hydroxyl functional groups suggests potential roles in hydrogen bonding, making it a promising candidate for enzyme inhibition and receptor binding studies.

In recent years, there has been growing interest in the development of novel amino acids as building blocks for peptide mimetics and drug candidates. The cycloheptyl moiety in 2-amino-3-cycloheptyl-3-hydroxypropanoic acid introduces a bulky group that can modulate the conformational preferences of peptides, potentially enhancing their stability and bioavailability. This feature has been exploited in the design of protease inhibitors and other therapeutic agents where precise control over molecular geometry is crucial.

One of the most compelling aspects of 2-amino-3-cycloheptyl-3-hydroxypropanoic acid is its potential as a precursor in the synthesis of more complex molecules. Its unique structural motifs have been explored in the development of non-proteinogenic amino acids, which are increasingly being used to create novel biologics with tailored properties. For instance, researchers have utilized derivatives of this compound to develop peptidomimetics that mimic the activity of natural peptides while avoiding their metabolic degradation.

Recent studies have highlighted the role of 2-amino-3-cycloheptyl-3-hydroxypropanoic acid in modulating enzyme activity. Specifically, its structural features have been found to interact with active sites of enzymes such as kinases and phosphatases, influencing their catalytic activity. This has led to investigations into its potential as an inhibitor or activator in therapeutic contexts. For example, modifications based on this scaffold have shown promise in preclinical trials for treating inflammatory diseases by targeting specific enzymatic pathways.

The synthesis of 2-amino-3-cycloheptyl-3-hydroxypropanoic acid presents an interesting challenge due to the complexity of the cycloheptyl ring. Advanced synthetic methodologies, including stereoselective reactions and biocatalytic approaches, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only contribute to the availability of this compound but also advance the broader field of organic chemistry by providing new tools for molecular construction.

The pharmacological potential of 2-amino-3-cycloheptyl-3-hydroxypropanoic acid extends beyond enzyme inhibition. Its ability to form stable complexes with biological targets makes it a valuable tool for structure-based drug design. Computational modeling studies have demonstrated how variations in its chemical structure can fine-tune its binding affinity and selectivity. These insights are being leveraged to develop next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 2-amino-3-cycloheptyl-3-hydroxypropanoic acid (CAS No. 1466672-07-0) represents a fascinating compound with diverse applications in pharmaceutical research and development. Its unique structural features, combined with its potential as a precursor for more complex molecules, make it a cornerstone in the design of novel bioactive agents. As research continues to uncover new therapeutic targets and synthetic strategies, the significance of this compound is likely to grow further, solidifying its role as a key player in modern drug discovery.